Cas no 97373-38-1 (D-Proline, 5-methyl-,methyl ester, (5R)-rel-)

The compound D-Proline, 5-methyl-, methyl ester, (5R)-rel- is a chiral proline derivative with a methyl substituent at the 5-position and a methyl ester functional group. Its stereochemical configuration, particularly the (5R)-relative form, makes it valuable in asymmetric synthesis and peptide chemistry, where rigid secondary structures are required. The methyl ester enhances solubility and reactivity, facilitating its use in coupling reactions. This derivative is particularly useful in the preparation of modified peptides and as a building block for pharmaceuticals or catalysts. Its structural features contribute to improved stability and controlled stereoselectivity in synthetic applications.

D-Proline, 5-methyl-,methyl ester, (5R)-rel- structure

97373-38-1 structure

Product Name:D-Proline, 5-methyl-,methyl ester, (5R)-rel-

CAS No:97373-38-1

MF:C₇H₁₃NO₂

MW:143.183622121811

CID:801039

PubChem ID:16090849

Update Time:2025-08-04

D-Proline, 5-methyl-,methyl ester, (5R)-rel- Chemical and Physical Properties

Names and Identifiers

- D-Proline, 5-methyl-,methyl ester, (5R)-rel-
- (2S,5S)-methyl 5-methylpyrrolidine-2-carboxylate
- Proline, 5-methyl-, methyl ester, cis- (9CI)
- Proline, 5-methyl-, methyl ester, cis- (ZCI)
- rel-(5R)-5-Methyl-D-proline methyl ester (ACI)
- D
- MDL： MFCD11976675
- Inchi： 1S/C7H13NO2/c1-5-3-4-6(8-5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6-/m0/s1
- InChI Key： FZBQCOBVXDOWIT-WDSKDSINSA-N
- SMILES： C([C@@H]1CC[C@H](C)N1)(=O)OC

Computed Properties

Exact Mass: 143.095
Monoisotopic Mass: 143.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3A^2
XLogP3: 0.7

D-Proline, 5-methyl-,methyl ester, (5R)-rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6510778-0.05g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	0.05g	$888.0	2023-05-31
Enamine	EN300-6510778-0.1g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	0.1g	$930.0	2023-05-31
Enamine	EN300-6510778-0.25g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	0.25g	$972.0	2023-05-31
Enamine	EN300-6510778-0.5g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	0.5g	$1014.0	2023-05-31
Enamine	EN300-6510778-1.0g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	1g	$1057.0	2023-05-31
Enamine	EN300-6510778-2.5g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	2.5g	$2071.0	2023-05-31
Enamine	EN300-6510778-5.0g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	5g	$3065.0	2023-05-31
Enamine	EN300-6510778-10.0g	rac-methyl (2R,5R)-5-methylpyrrolidine-2-carboxylate	97373-38-1	10g	$4545.0	2023-05-31

D-Proline, 5-methyl-,methyl ester, (5R)-rel- Production Method

Production Method 1

1229336-90-6

97373-38-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, rt

Reference

: Design and Synthesis of 56 Shape-Diverse 3D Fragments

Downes, Thomas D. ; Jones, S. Paul ; Klein, Hanna F. ; Wheldon, Mary C.; Atobe, Masakazu ; et al, Chemistry - A European Journal, 2020, 26(41), 8969-8975

Production Method 2

81167-39-7

97373-38-1

Reaction Conditions

1.1 Catalysts: Cesium carbonate Solvents: Tetrahydrofuran
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol

Reference

: Cesium carbonate

Sivik, Mark R., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, , 1-12

Production Method 3

627512-28-1

97373-38-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol

Reference

: Cesium carbonate

Sivik, Mark R., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, , 1-3

Production Method 4

107938-26-1

97373-38-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

: Synthesis of 3,5-trans-3-(methoxycarbonyl)-1-carbapenam from methyl (±)-pyroglutamate

Nagasaka, Tatsuo; Tsukada, Atsuhiko; Hamaguchi, Fumiko, Heterocycles, 1986, 24(7), 2015-22

Production Method 5

83483-17-4

97373-38-1

97373-39-2

97347-51-8

Reaction Conditions

1.1 Reagents: Hydrogen , Sodium sulfate Catalysts: Palladium Solvents: Ethanol

Reference

: Copper(II) in organic synthesis. II. A stereocontrolled route to alkylprolines

Corsico Coda, Andreina; Desimoni, Giovanni; Gamba Invernizzi, Anna Gamba; Righetti, Pier Paolo; Seneci, Pier Fausto; et al, Gazzetta Chimica Italiana, 1985, 115(2), 111-17